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Compound of Interest

Compound Name: Amuvatinib Hydrochloride

Cat. No.: B1664949

Amuvatinib Hydrochloride is a multi-targeted tyrosine kinase inhibitor that requires careful
handling due to its potential health hazards. This guide provides essential safety protocols,
personal protective equipment (PPE) recommendations, and disposal procedures for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment.

Hazard Identification and Safety Precautions

Amuvatinib Hydrochloride is classified as harmful if swallowed and is very toxic to aquatic life
with long-lasting effects. While comprehensive toxicological properties are not fully established,
it may cause skin and eye irritation and could be harmful if inhaled or absorbed through the
skin. Therefore, appropriate precautions must be taken to minimize exposure.

General Handling Precautions:

Work in a designated area, such as a chemical fume hood or a ventilated enclosure, to avoid
the generation and inhalation of dust or aerosols.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Amuvatinib Hydrochloride is handled.

Wash hands thoroughly after handling the compound.

Keep the container tightly sealed when not in use.
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure to Amuvatinib

Hydrochloride. The following table summarizes the recommended PPE for various laboratory

activities.

Activity

Required PPE

Additional
Recommendations

Weighing and Aliquoting
(Solid)

- Double Chemotherapy
Gloves- Disposable Gown-
Eye Protection (Safety
Goggles)- N95 Respirator

- Perform in a ventilated
balance enclosure or chemical
fume hood.- Use low-lint

materials.

Solution Preparation

(Dissolving)

- Double Chemotherapy
Gloves- Disposable Gown-
Eye Protection (Face Shield
over Safety Goggles)

- Handle in a chemical fume
hood.- Be cautious of

splashing.

In Vitro / In Vivo Administration

- Double Chemotherapy
Gloves- Disposable Gown-
Eye Protection (Safety Glasses
with side shields)

- Change gloves immediately if
contaminated.- Follow specific
institutional guidelines for

animal handling.

General Laboratory Work

- Single Pair of Nitrile Gloves-
Laboratory Coat- Eye

Protection (Safety Glasses)

- Maintain good laboratory

hygiene.

PPE Donning and Doffing Workflow

Proper donning and doffing of PPE are critical to prevent contamination.
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Doffing Sequence

1. Outer Gloves P 2. Gown P 3. Goggles/Face Shield P> 4. Respirator/Mask P 5. Inner Gloves

Donning Sequence

1. Gown P 2. Respirator/Mask P 3. Goggles/Face Shield P 4. Outer Gloves (over cuff)

Waste Generation
(Contaminated PPE, glassware, etc.)

Segregate as
Hazardous Chemical Waste
Place in a designated, labeled,
and sealed hazardous waste container

:

Arrange for pickup by
a licensed professional waste
disposal service

Proper Disposal

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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